Cas no 1421510-12-4 (2-(3-methylphenyl)-1-4-(thiophen-3-yl)piperidin-1-ylethan-1-one)

• Product Name: 2-(3-methylphenyl)-1-4-(thiophen-3-yl)piperidin-1-ylethan-1-one
• CAS No: 1421510-12-4
• MF: C₁₈H₂₁NOS
• MW: 299.430443525314
• CID: 6051544
• PubChem ID: 71786959
• Update Time: 2025-10-28

2-(3-methylphenyl)-1-4-(thiophen-3-yl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-1-4-(thiophen-3-yl)piperidin-1-ylethan-1-one
• AKOS024535770
• 2-(3-methylphenyl)-1-(4-thiophen-3-ylpiperidin-1-yl)ethanone
• F6184-0439
• 1-(4-(thiophen-3-yl)piperidin-1-yl)-2-(m-tolyl)ethan-1-one
• 1421510-12-4
• 1-(4-(thiophen-3-yl)piperidin-1-yl)-2-(m-tolyl)ethanone
• 2-(3-methylphenyl)-1-[4-(thiophen-3-yl)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C18H21NOS/c1-14-3-2-4-15(11-14)12-18(20)19-8-5-16(6-9-19)17-7-10-21-13-17/h2-4,7,10-11,13,16H,5-6,8-9,12H2,1H3
• InChI Key： MVFNUICWQHAGNF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CCN(C(CC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 299.13438547g/mol
• Monoisotopic Mass: 299.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3-methylphenyl)-1-4-(thiophen-3-yl)piperidin-1-ylethan-1-one

Comprehensive Analysis of 2-(3-methylphenyl)-1-4-(thiophen-3-yl)piperidin-1-ylethan-1-one (CAS No. 1421510-12-4)

The compound 2-(3-methylphenyl)-1-4-(thiophen-3-yl)piperidin-1-ylethan-1-one (CAS No. 1421510-12-4) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a piperidine core with thiophene and methylphenyl substituents, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given its resemblance to bioactive scaffolds found in CNS-targeting compounds. The presence of both aromatic and heterocyclic moieties enhances its binding affinity to biological targets, a feature increasingly sought after in modern medicinal chemistry.

In recent years, the demand for novel piperidine derivatives has surged, driven by their role in developing therapeutics for neurological disorders. The thiophene ring in this compound adds another layer of functionality, as sulfur-containing heterocycles are known for their metabolic stability and pharmacokinetic advantages. This aligns with current trends in drug design, where researchers prioritize molecules with improved bioavailability and reduced side effects. The 3-methylphenyl group further contributes to lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 1421510-12-4 presents intriguing challenges and opportunities. Its multi-component structure requires sophisticated coupling strategies, such as Buchwald-Hartwig amination or Suzuki-Miyaura cross-coupling, techniques frequently searched by organic chemists. The compound’s 1-ylethan-1-one moiety also offers derivatization potential, enabling the creation of analogs for structure-activity relationship (SAR) studies. These aspects resonate with the growing emphasis on fragment-based drug discovery, a methodology dominating recent scientific literature.

Environmental and regulatory considerations are equally relevant when discussing 2-(3-methylphenyl)-1-4-(thiophen-3-yl)piperidin-1-ylethan-1-one. The pharmaceutical industry’s shift toward green chemistry has prompted investigations into sustainable synthesis routes for such compounds. Researchers are exploring catalytic methods to minimize waste, a trend reflected in the rising number of publications on atom economy and cascade reactions. This compound’s halogen-free structure (absent bromine/chlorine) further aligns with eco-friendly design principles, addressing concerns about persistent organic pollutants.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR spectroscopy, topics frequently queried in academic search engines. The thiophen-3-yl proton environment, for instance, produces distinct NMR signals that aid in structural verification—a valuable case study for spectroscopy students. Such practical applications make CAS No. 1421510-12-4 a frequent subject in chemical education forums, particularly in discussions about heterocyclic compound analysis.

Market-wise, the compound falls under the category of high-value building blocks, a keyword with increasing traction in chemical supplier databases. Its potential as a precursor for PET radioligands (used in neuroimaging) has attracted attention from biotech firms, coinciding with the global push for precision medicine tools. This application leverages the molecule’s ability to incorporate radioactive isotopes like fluorine-18, a technique widely searched in relation to Alzheimer’s diagnostic agents.

In conclusion, 2-(3-methylphenyl)-1-4-(thiophen-3-yl)piperidin-1-ylethan-1-one exemplifies the convergence of synthetic innovation and therapeutic potential. Its structural features address multiple contemporary needs: from CNS drug development to sustainable synthesis, making it a compound of enduring relevance. As research continues, its role in addressing unmet medical needs—particularly in neurology and oncology—may further solidify its importance in the chemical and pharmaceutical landscapes.